2-{8-[(4-methoxyphenyl)methyl]-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide

• IUPAC Name: 2-[6-[(4-methoxyphenyl)methyl]-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetamide
• InChI: InChI=1S/C19H20N6O4/c1-11-8-24-15-16(22(2)19(28)25(17(15)27)10-14(20)26)21-18(24)23(11)9-12-4-6-13(29-3)7-5-12/h4-8H,9-10H2,1-3H3,(H2,20,26)
• InChI Key: BBIWVLKCKPPJCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CC4=CC=C(C=C4)OC)N(C(=O)N(C3=O)CC(=O)N)C
• Molecular Formula: C19H20N6O4
• Molecular Weight: 396.4 g/mol

Description

The compound is a purine derivative, which is a type of nitrogen-containing heterocyclic compound. Purines are fundamental components of nucleic acids, energy molecules like ATP and GTP, signaling molecules like cAMP and cGMP, and several other biological molecules.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The purine ring system includes a pyrimidine ring fused to an imidazole ring. The methoxyphenylmethyl group is a benzene ring with a methoxy (OCH3) substituent, and the acetamide group (CONH2) is a carboxamide type of functional group.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For instance, the acetamide group might undergo hydrolysis to form an acid and amine. The methoxy group on the phenyl ring could potentially undergo substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like acetamide would likely make it somewhat soluble in polar solvents. The aromatic ring might contribute to its UV-visible absorption spectrum.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug or bioactive molecule, its mechanism would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it’s handled and used. Standard safety precautions should be taken when handling any chemical compound, including using appropriate personal protective equipment and working in a well-ventilated area.

Future Directions

Future research could involve exploring the potential biological activity of this compound, optimizing its synthesis, and investigating its physical and chemical properties in more detail.